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Compound of Interest

Compound Name: Titanium(III) bromide

Cat. No.: B13746535 Get Quote

An in-depth exploration of the synthesis, properties, and historical significance of Titanium(III)
Bromide for researchers, scientists, and drug development professionals.

Abstract
Titanium(III) bromide, TiBr₃, is a fascinating inorganic compound that has been a subject of

scientific inquiry since its initial synthesis. This technical guide provides a comprehensive

overview of the discovery and history of titanium tribromide, detailing its synthesis, crystal

structures, and physicochemical properties. The document is intended to serve as a valuable

resource for researchers, offering detailed experimental protocols for its preparation and a

consolidated summary of its key quantitative data. Furthermore, this guide employs

visualizations to elucidate the synthetic pathways and logical relationships inherent in the

chemistry of this compound.

Introduction
The mid-20th century witnessed a surge in the exploration of transition metal chemistry, driven

by a deeper understanding of electronic structures and the potential for novel catalytic and

material applications. It was within this vibrant scientific landscape that titanium tribromide

emerged. Initially synthesized and characterized by Rolsten and Sisler in 1957, this blue-black

crystalline solid quickly garnered attention for its interesting magnetic and structural properties.

[1] This guide delves into the historical context of its discovery, the evolution of its synthesis,

and a detailed examination of its known characteristics.
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Discovery and Historical Context
The first documented synthesis of titanium tribromide was reported by R. F. Rolsten and H. H.

Sisler in the Journal of the American Chemical Society in 1957.[1] Their work involved the

comproportionation of titanium tetrabromide (TiBr₄) with elemental titanium at elevated

temperatures. This seminal study not only established a viable synthetic route but also

identified the existence of two distinct crystalline forms: platelets and needles.[1] The initial

characterization of these forms laid the groundwork for subsequent, more detailed structural

analyses.

Synthesis of Titanium Tribromide
Two primary methods have been established for the synthesis of titanium tribromide: the

reduction of titanium tetrabromide with hydrogen and the comproportionation of titanium

tetrabromide and titanium metal.

Reduction of Titanium Tetrabromide with Hydrogen
This method involves the gas-phase reduction of volatile titanium tetrabromide.

Reaction:

2 TiBr₄(g) + H₂(g) → 2 TiBr₃(s) + 2 HBr(g)

A detailed and improved method for this synthesis is described in Inorganic Syntheses. The

apparatus consists of a reaction kettle with a heated tungsten filament suspended in the upper

half.

Apparatus Setup: A reaction kettle is fitted with a reflux condenser and an inlet for hydrogen

gas. A tungsten filament is positioned within the kettle, connected to an external power

source.

Reactant Introduction: The reaction kettle is charged with titanium tetrabromide. Since TiBr₄

is a solid at room temperature, it is introduced and then gently heated to its boiling point (230

°C) to create a vapor.[2]

Reaction Conditions: A stream of hydrogen gas is passed through the apparatus. The

tungsten filament is heated to a bright red heat.
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Product Formation: The mixture of titanium tetrabromide vapor and hydrogen reacts at the

surface of the hot filament, leading to the formation of titanium tribromide as a dark,

crystalline solid. The solid product collects at the bottom of the reaction vessel.

Purification: The unreacted titanium tetrabromide can be removed by sublimation under

reduced pressure, leaving behind the purified titanium tribromide.

Comproportionation of Titanium and Titanium
Tetrabromide
This was the original method employed by Rolsten and Sisler.[1]

Reaction:

Ti(s) + 3 TiBr₄(g) → 4 TiBr₃(s)

Reactant Preparation: High-purity titanium metal (e.g., chips or sponge) and purified titanium

tetrabromide are required. The titanium tetrabromide can be purified by distillation.

Reaction Setup: Titanium chips are placed in a reaction tube, which is then heated.

Reaction Execution: Gaseous titanium tetrabromide is passed over the heated titanium chips

at a temperature of 550 °C.[1]

Product Collection: The titanium tribromide deposits as a crystalline solid within the cooler

parts of the reaction tube. Both platelet and needle forms of the crystals are typically

observed.[1]

Purification: Excess titanium tetrabromide is removed from the product by sublimation under

reduced pressure.[1]

Synthesis Workflow Diagram
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Caption: A logical workflow diagram illustrating the two primary synthesis routes for titanium

tribromide.

Properties of Titanium Tribromide
Titanium tribromide is a blue-black, paramagnetic solid.[3] It exists in at least two crystalline

polymorphs.

Physical Properties
The following table summarizes the key physical properties of titanium tribromide.
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Property Value

Chemical Formula TiBr₃

Molar Mass 287.579 g/mol

Appearance Blue-black crystalline solid

Density 4.20 g/cm³

Melting Point Decomposes at approximately 400 °C

Boiling Point Not applicable (decomposes)

Magnetic Susceptibility (χm) +660 x 10⁻⁶ cm³/mol at room temperature[4]

Crystal Structure
As mentioned, titanium tribromide is known to crystallize in two forms: platelets and needles.[1]

The platelet form has been characterized in more detail.

Crystal System Rhombohedral (Platelet Form)[1]

Space Group R-3

Lattice Parameters (a) 7.263 Å[1]

Lattice Parameters (α) 52° 48'[1]

Formula Units per Cell (Z) 2[1]

The structure of the platelet form consists of a layer lattice.[1] Preliminary studies on the needle

form suggest it is hexagonal, but distinct from the platelet form.[1]

Chemical Properties
Titanium tribromide undergoes disproportionation upon heating to around 400 °C, yielding

titanium dibromide (TiBr₂) and the more volatile titanium tetrabromide (TiBr₄).[3]

Disproportionation Reaction:
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2 TiBr₃(s) → TiBr₂(s) + TiBr₄(g)

It is also known to be a catalyst for the polymerization of alkenes.[3]

Characterization
X-ray Diffraction
X-ray diffraction (XRD) is the primary technique used to identify the crystal structure of titanium

tribromide. For the platelet form, powder XRD patterns can be indexed to a rhombohedral unit

cell.[1] Single-crystal XRD provides more detailed structural information, including atomic

positions and bond lengths.

Sample Preparation: A sample of the crystalline titanium tribromide is finely pulverized in an

agate mortar. Due to its sensitivity to air and moisture, this should be performed in an inert

atmosphere (e.g., a glovebox).

Capillary Sealing: The powdered sample is hermetically sealed in a thin-walled glass

capillary (e.g., Lindemann glass).[1]

Data Collection: The sealed capillary is mounted in a powder diffractometer. For the original

study, unresolved K-alpha radiation from a copper source was used with an exposure time of

12 hours.[1]

Data Analysis: The resulting diffraction pattern is analyzed to determine the lattice

parameters and space group.

XRD Characterization Workflow
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Caption: A workflow diagram outlining the key steps in the characterization of titanium

tribromide by X-ray diffraction.

Conclusion
Since its discovery by Rolsten and Sisler, titanium tribromide has remained a compound of

interest in the field of inorganic chemistry. Its synthesis, involving either the reduction of the

tetrabromide or a comproportionation reaction, is well-established, and its structural and
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magnetic properties have been partially elucidated. The existence of at least two polymorphs

adds a layer of complexity and interest to this system. This technical guide has provided a

consolidated resource on the history, synthesis, and properties of titanium tribromide, with the

aim of facilitating further research and application in areas such as catalysis and materials

science. Further detailed characterization of the needle-form polymorph and exploration of its

reactivity and potential applications remain promising avenues for future investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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